2-[(E)-[2-(3,4-Dimethylphenyl)-5-methyl-3-oxo-1H-pyrazol-4-yl]methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
2-[(E)-[2-(3,4-Dimethylphenyl)-5-methyl-3-oxo-1H-pyrazol-4-yl]methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0438205
InChI:
InChI=1S/C22H22N4OS/c1-13-8-9-16(10-14(13)2)26-22(27)19(15(3)25-26)12-24-21-18(11-23)17-6-4-5-7-20(17)28-21/h8-10,12,25H,4-7H2,1-3H3/b24-12+
SMILES:
CC1=C(C=C(C=C1)N2C(=O)C(=C(N2)C)C=NC3=C(C4=C(S3)CCCC4)C#N)C
Molecular Formula:
C22H22N4OS
Molecular Weight:
390.5g/mol
2-[(E)-[2-(3,4-Dimethylphenyl)-5-methyl-3-oxo-1H-pyrazol-4-yl]methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
CAS No.:
Cat. No.: VC0438205
Molecular Formula: C22H22N4OS
Molecular Weight: 390.5g/mol
* For research use only. Not for human or veterinary use.
![2-[(E)-[2-(3,4-Dimethylphenyl)-5-methyl-3-oxo-1H-pyrazol-4-yl]methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H22N4OS |
|---|---|
| Molecular Weight | 390.5g/mol |
| IUPAC Name | 2-[(E)-[2-(3,4-dimethylphenyl)-5-methyl-3-oxo-1H-pyrazol-4-yl]methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile |
| Standard InChI | InChI=1S/C22H22N4OS/c1-13-8-9-16(10-14(13)2)26-22(27)19(15(3)25-26)12-24-21-18(11-23)17-6-4-5-7-20(17)28-21/h8-10,12,25H,4-7H2,1-3H3/b24-12+ |
| Standard InChI Key | AYBKMGQUEVHKCX-WYMPLXKRSA-N |
| SMILES | CC1=C(C=C(C=C1)N2C(=O)C(=C(N2)C)C=NC3=C(C4=C(S3)CCCC4)C#N)C |
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